Cas no 1419101-51-1 (tert-butyl N-(8-azabicyclo[3.2.1]octan-2-yl)carbamate)

• Product Name: tert-butyl N-(8-azabicyclo[3.2.1]octan-2-yl)carbamate
• CAS No: 1419101-51-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD23105911
• CID: 3165216
• PubChem ID: 74788475
• Update Time: 2025-04-21

tert-butyl N-(8-azabicyclo[3.2.1]octan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2-(Boc-amino)-8-azabicyclo[3.2.1]octane
• tert-butyl N-(8-azabicyclo[3.2.1]octan-2-yl)carbamate
• SY268245
• tert-butyl N-[endo-8-azabicyclo[3.2.1]octan-2-yl]carbamate
• MFCD23105911
• P15947
• tert-butyl N-[exo-8-azabicyclo[3.2.1]octan-2-yl]carbamate
• AKOS025405417
• SB75188
• TERT-BUTYL N-{8-AZABICYCLO[3.2.1]OCTAN-2-YL}CARBAMATE
• 2-(Boc-amino)-8-azabicyclo[3.2.1]octane-A14813
• tert-Butyl 8-azabicyclo[3.2.1]octan-2-ylcarbamate
• tert-Butyl (8-azabicyclo[3.2.1]octan-2-yl)carbamate
• 1932172-47-8
• SB20534
• 1419101-51-1
• SB20533
• tert-Butyl(8-azabicyclo[3.2.1]octan-2-yl)carbamate
• PB36940
• SB20535
• PS-17378
• CS-0058780

• MDL： MFCD23105911
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-10-7-5-8-4-6-9(10)13-8/h8-10,13H,4-7H2,1-3H3,(H,14,15)
• InChI Key： KAZCIFZEEFNPOF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC2CCC1N2)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids